Cas no 16676-79-2 (4-methyl-8-nitro-1,2-dihydrophthalazin-1-one)

• Product Name: 4-methyl-8-nitro-1,2-dihydrophthalazin-1-one
• CAS No: 16676-79-2
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• MDL: MFCD01704573
• CID: 189084
• PubChem ID: 204610
• Update Time: 2025-04-19

4-methyl-8-nitro-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone,4-methyl-8-nitro-
• 4-methyl-8-nitro-2H-phthalazin-1-one
• 4-methyl-8-nitro-1,2-dihydrophthalazin-1-one
• DTXSID60168175
• 16676-79-2
• 1(2H)-Phthalazinone, 4-methyl-8-nitro-
• BRN 0749014
• 4-Methyl-8-nitro-1(2H)-phthalazinone
• EN300-9706954

• MDL： MFCD01704573
• Inchi： 1S/C9H7N3O3/c1-5-6-3-2-4-7(12(14)15)8(6)9(13)11-10-5/h2-4H,1H3,(H,11,13)
• InChI Key： HDAONGFMJJTPQU-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(C)=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.04881
• Monoisotopic Mass: 205.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.55
• Refractive Index: 1.708
• PSA: 84.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines